Cas no 899356-08-2 (3-(4-ethylbenzenesulfonyl)-6-methyl-4-(pyrrolidin-1-yl)quinoline)
899356-08-2 structure
Product Name:3-(4-ethylbenzenesulfonyl)-6-methyl-4-(pyrrolidin-1-yl)quinoline
CAS No:899356-08-2
MF:C22H24N2O2S
MW:380.503164291382
CID:5448033
PubChem ID:7470629
Update Time:2023-11-21
3-(4-ethylbenzenesulfonyl)-6-methyl-4-(pyrrolidin-1-yl)quinoline Chemical and Physical Properties
Names and Identifiers
-
- AKOS001859000
- 3-((4-ethylphenyl)sulfonyl)-6-methyl-4-(pyrrolidin-1-yl)quinoline
- F3062-0051
- 899356-08-2
- 3-[(4-ethylphenyl)sulfonyl]-6-methyl-4-pyrrolidin-1-ylquinoline
- 3-(4-ethylphenyl)sulfonyl-6-methyl-4-pyrrolidin-1-ylquinoline
- 3-(4-ETHYLBENZENESULFONYL)-6-METHYL-4-(PYRROLIDIN-1-YL)QUINOLINE
- 3-[(4-Ethylphenyl)sulfonyl]-6-methyl-4-(1-pyrrolidinyl)quinoline
- 3-(4-ethylbenzenesulfonyl)-6-methyl-4-(pyrrolidin-1-yl)quinoline
-
- Inchi： 1S/C22H24N2O2S/c1-3-17-7-9-18(10-8-17)27(25,26)21-15-23-20-11-6-16(2)14-19(20)22(21)24-12-4-5-13-24/h6-11,14-15H,3-5,12-13H2,1-2H3
- InChI Key： LJRODSAMQBLGKN-UHFFFAOYSA-N
- SMILES： N1C2C(=CC(C)=CC=2)C(N2CCCC2)=C(S(C2=CC=C(CC)C=C2)(=O)=O)C=1
Computed Properties
- Exact Mass: 380.15584919g/mol
- Monoisotopic Mass: 380.15584919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 588
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- Density: 1.232±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 588.5±50.0 °C(Predicted)
- pka: 6.10±0.50(Predicted)
3-(4-ethylbenzenesulfonyl)-6-methyl-4-(pyrrolidin-1-yl)quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3062-0051-2μmol |
3-(4-ethylbenzenesulfonyl)-6-methyl-4-(pyrrolidin-1-yl)quinoline |
899356-08-2 | 90%+ | 2μl |
$57.0 | 2023-04-28 | |
| Life Chemicals | F3062-0051-5μmol |
3-(4-ethylbenzenesulfonyl)-6-methyl-4-(pyrrolidin-1-yl)quinoline |
899356-08-2 | 90%+ | 5μl |
$63.0 | 2023-04-28 | |
| Life Chemicals | F3062-0051-10μmol |
3-(4-ethylbenzenesulfonyl)-6-methyl-4-(pyrrolidin-1-yl)quinoline |
899356-08-2 | 90%+ | 10μl |
$69.0 | 2023-04-28 | |
| Life Chemicals | F3062-0051-20μmol |
3-(4-ethylbenzenesulfonyl)-6-methyl-4-(pyrrolidin-1-yl)quinoline |
899356-08-2 | 90%+ | 20μl |
$79.0 | 2023-04-28 | |
| Life Chemicals | F3062-0051-1mg |
3-(4-ethylbenzenesulfonyl)-6-methyl-4-(pyrrolidin-1-yl)quinoline |
899356-08-2 | 90%+ | 1mg |
$54.0 | 2023-04-28 | |
| Life Chemicals | F3062-0051-2mg |
3-(4-ethylbenzenesulfonyl)-6-methyl-4-(pyrrolidin-1-yl)quinoline |
899356-08-2 | 90%+ | 2mg |
$59.0 | 2023-04-28 | |
| Life Chemicals | F3062-0051-3mg |
3-(4-ethylbenzenesulfonyl)-6-methyl-4-(pyrrolidin-1-yl)quinoline |
899356-08-2 | 90%+ | 3mg |
$63.0 | 2023-04-28 | |
| Life Chemicals | F3062-0051-4mg |
3-(4-ethylbenzenesulfonyl)-6-methyl-4-(pyrrolidin-1-yl)quinoline |
899356-08-2 | 90%+ | 4mg |
$66.0 | 2023-04-28 | |
| Life Chemicals | F3062-0051-5mg |
3-(4-ethylbenzenesulfonyl)-6-methyl-4-(pyrrolidin-1-yl)quinoline |
899356-08-2 | 90%+ | 5mg |
$69.0 | 2023-04-28 | |
| Life Chemicals | F3062-0051-10mg |
3-(4-ethylbenzenesulfonyl)-6-methyl-4-(pyrrolidin-1-yl)quinoline |
899356-08-2 | 90%+ | 10mg |
$79.0 | 2023-04-28 |
3-(4-ethylbenzenesulfonyl)-6-methyl-4-(pyrrolidin-1-yl)quinoline Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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